Cas no 41274-23-1 ((Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide)

(Z)-N'-(Benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide is a specialized organic compound featuring a unique imidamide scaffold with benzenesulfonyl and pyridinyl substituents. Its structural configuration, particularly the (Z)-geometry around the imine double bond, contributes to its potential as an intermediate in synthetic chemistry, particularly in the development of pharmacologically active molecules. The presence of both sulfonyl and pyridinyl moieties enhances its reactivity and binding affinity, making it useful in coordination chemistry and ligand design. This compound is valued for its stability under standard conditions and its versatility in nucleophilic substitution and metal-catalyzed reactions. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry and materials science.
(Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide structure
41274-23-1 structure
Product Name:(Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide
CAS No:41274-23-1
MF:C18H15N3O2S
MW:337.395602464676
CID:3977439
PubChem ID:5640398
Update Time:2025-06-08

(Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide, N-(phenylsulfonyl)-N'-2-pyridinyl-
    • (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide
    • F1503-0001
    • AB00089076-01
    • N'-(phenylsulfonyl)-N-pyridin-2-ylbenzenecarboximidamide
    • HMS1429M21
    • N'-(benzenesulfonyl)-N-pyridin-2-ylbenzenecarboximidamide
    • AKOS001603626
    • SR-01000107807-2
    • SR-01000107807
    • (Z)-N'-(phenylsulfonyl)-N-(pyridin-2-yl)benzimidamide
    • 41274-23-1
    • SR-01000107807-1
    • Inchi: 1S/C18H15N3O2S/c22-24(23,16-11-5-2-6-12-16)21-18(15-9-3-1-4-10-15)20-17-13-7-8-14-19-17/h1-14H,(H,19,20,21)
    • InChI Key: ZNYUPEQXQIKTKE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(/N=C(/C1C=CC=CC=1)\NC1C=CC=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 337.08849790Da
  • Monoisotopic Mass: 337.08849790Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 79.8Ų

(Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide Pricemore >>

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(Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide Related Literature

Additional information on (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide

Comprehensive Overview of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide (CAS No. 41274-23-1)

(Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide, with the CAS number 41274-23-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzenesulfonyl group, a pyridine ring, and an imidamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide is C18H15N3OS, and its molecular weight is approximately 325.39 g/mol. The compound's structure can be represented as follows:

Structure of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide

Recent studies have highlighted the potential of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide have been extensively studied to assess its suitability for drug development. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

Toxicological assessments have shown that (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before it can be advanced to clinical trials. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity.

In conclusion, (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide (CAS No. 41274-23-1) represents a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.

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